Cas no 42506-03-6 (9-Chloro-9-phenyl-9H-xanthene)

9-Chloro-9-phenyl-9H-xanthene is a halogenated xanthene derivative with applications in organic synthesis and materials science. Its rigid xanthene scaffold, combined with the reactive chloro and phenyl substituents, makes it a versatile intermediate for constructing complex molecular architectures. The compound exhibits stability under standard conditions, facilitating handling and storage. Its electron-rich aromatic system allows for further functionalization, enabling use in photophysical studies, ligand design, and polymer chemistry. The chloro group offers a reactive site for nucleophilic substitution or cross-coupling reactions, while the phenyl moiety enhances solubility in organic solvents. This compound is particularly valuable in developing fluorescent dyes, optoelectronic materials, and pharmaceutical intermediates.
9-Chloro-9-phenyl-9H-xanthene structure
9-Chloro-9-phenyl-9H-xanthene structure
Product Name:9-Chloro-9-phenyl-9H-xanthene
CAS No:42506-03-6
MF:C19H13ClO
MW:292.758924245834
MDL:MFCD00010195
CID:331363
PubChem ID:24853095
Update Time:2025-10-31

9-Chloro-9-phenyl-9H-xanthene Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene,9-chloro-9-phenyl-
    • 9-Chloro-9-phenyl-9H-xanthene
    • 9-Chloro-9-phenylxanthene
    • Pixyl chloride
    • 9-phenyl-9-chloroxanthen
    • 9-Chloro-9-phenylxanthen
    • C19H13ClO
    • HTGMODSTGYKJDG-UHFFFAOYSA-N
    • 3152AE
    • SBB056357
    • AB1002776
    • ST50997588
    • A930349
    • AKOS015916620
    • NS00031194
    • CS-0332330
    • 9H-XANTHENE, 9-CHLORO-9-PHENYL-
    • 42506-03-6
    • UNII-3DJX63N6JH
    • EINECS 255-857-5
    • SCHEMBL3729918
    • 9-Chloro-9-phenylxanthene, 97%
    • 9-PHENYLXANTHYL CHLORIDE
    • FT-0760800
    • AS-58384
    • DTXSID00195288
    • 3DJX63N6JH
    • A11133
    • DTXCID10117779
    • MDL: MFCD00010195
    • Inchi: 1S/C19H13ClO/c20-19(14-8-2-1-3-9-14)15-10-4-6-12-17(15)21-18-13-7-5-11-16(18)19/h1-13H
    • InChI Key: HTGMODSTGYKJDG-UHFFFAOYSA-N
    • SMILES: ClC1(C2C=CC=CC=2)C2C=CC=CC=2OC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 292.06500
  • Monoisotopic Mass: 292.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.1

Experimental Properties

  • Color/Form: Pale yellow crystal
  • Density: 1.3
  • Melting Point: 102-106 °C (lit.)
  • Boiling Point: 387.1°Cat760mmHg
  • Flash Point: 186.1°C
  • Refractive Index: 1.682
  • Solubility: chloroform: soluble25mg/mL, clear, yellow to orange
  • PSA: 9.23000
  • LogP: 5.32300
  • Solubility: Not available

9-Chloro-9-phenyl-9H-xanthene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:8-10-21

9-Chloro-9-phenyl-9H-xanthene Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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9-Chloro-9-phenyl-9H-xanthene Related Literature

  • 1. The 9-phenylxanthen-9-yl protecting group
    Jyoti B. Chattopadhyaya,Colin B. Reese J. Chem. Soc. Chem. Commun. 1978 639
  • 2. Reactivities of heteroaromatic cations containing a Group VIB element in nucleophilic reactions. Reactions of 9-phenyl-xanthylium, -thioxanthylium, and -selenoxanthylium salts with amines, sodium phenolate, and sodium benzenethiolate
    Mikio Hori,Tadashi Kataoka,Hiroshi Shimizu,Chen Fu Hsu,Yukio Hasegawa,Noriko Eyama J. Chem. Soc. Perkin Trans. 1 1988 2271
  • 3. Some substituted 9-phenylxanthen-9-yl protecting groups
    Piers R. J. Gaffney,Liu Changsheng,M. Vaman Rao,Colin B. Reese,John G. Ward J. Chem. Soc. Perkin Trans. 1 1991 1355
  • 4. Novel solid-phase synthesis of branched oligoribonucleotides, including a substrate for the RNA debranching enzyme
    Brian S. Sproat,Barbro Beijer,Morten Gr?tli,Ursula Ryder,Kenneth L. Morand,Angus I. Lamond J. Chem. Soc. Perkin Trans. 1 1994 419
  • 5. The protection of thymine and guanine residues in oligodeoxyribonucleotide synthesis
    Colin B. Reese,Philip A. Skone J. Chem. Soc. Perkin Trans. 1 1984 1263

Additional information on 9-Chloro-9-phenyl-9H-xanthene

Introduction to 9-Chloro-9-phenyl-9H-xanthene (CAS No. 42506-03-6)

9-Chloro-9-phenyl-9H-xanthene, with the CAS number 42506-03-6, is a notable compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the xanthene family, a class of organic compounds characterized by a tricyclic structure with a central benzene ring fused to two benzopyran rings. The presence of a chlorine and a phenyl group at the 9-position imparts unique chemical and physical properties to this molecule, making it a subject of interest in various scientific and industrial applications.

The chemical structure of 9-Chloro-9-phenyl-9H-xanthene is defined by its molecular formula C18H12ClO, which indicates the presence of 18 carbon atoms, 12 hydrogen atoms, one chlorine atom, and one oxygen atom. The molecular weight of this compound is approximately 287.74 g/mol. The xanthene backbone provides a rigid and planar structure, which is crucial for its photophysical properties and its ability to form stable complexes with various metal ions.

In recent years, 9-Chloro-9-phenyl-9H-xanthene has gained significant attention due to its potential applications in fluorescence imaging and sensing. The compound exhibits strong fluorescence properties, particularly in the visible region of the electromagnetic spectrum. This makes it an excellent candidate for use as a fluorescent probe in biological systems. Research has shown that 9-Chloro-9-phenyl-9H-xanthene can be used to label specific biomolecules, such as proteins and nucleic acids, allowing for real-time monitoring of cellular processes.

Beyond its use in fluorescence imaging, 9-Chloro-9-phenyl-9H-xanthene has also been explored for its potential in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of photosensitizers to generate reactive oxygen species (ROS) upon light activation. These ROS can selectively damage cancer cells while minimizing harm to surrounding healthy tissues. Studies have demonstrated that 9-Chloro-9-phenyl-9H-xanthene can efficiently generate ROS when exposed to light, making it a promising candidate for PDT applications.

The synthesis of 9-Chloro-9-phenyl-9H-xanthene typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-hydroxybenzaldehyde with phenylacetic acid followed by cyclization and chlorination steps. The detailed synthetic protocol has been extensively documented in the literature, providing researchers with reliable methods to produce this compound on both small and large scales.

In addition to its chemical synthesis, the stability and solubility of 9-Chloro-9-phenyl-9H-xanthene are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may degrade upon prolonged exposure to light or high temperatures. To enhance its solubility in aqueous media, various functional groups can be introduced through chemical modifications. For instance, the introduction of hydrophilic groups such as carboxylic acids or sulfonates can significantly improve the water solubility of 9-Chloro-9-phenyl-9H-xanthene.

The biological activity of 9-Chloro-9-phenyl-9H-xanthene has been extensively studied in vitro and in vivo. In cellular assays, this compound has shown promising cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the generation of ROS and the disruption of mitochondrial membrane potential. These findings have paved the way for further preclinical studies to evaluate the therapeutic potential of 9-Chloro-9-phenyl-9H-xanthene.

In conclusion, 9-Chloro-9-phenyl-9H-xanthene (CAS No. 42506-03-6) is a versatile compound with a wide range of applications in both fundamental research and practical applications. Its unique chemical structure and photophysical properties make it an attractive candidate for fluorescence imaging, sensing, and photodynamic therapy. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in the fields of organic chemistry and pharmaceutical science.

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